Sodium;4-oxo-1-phenoxy-N-(2H-tetrazol-5-yl)quinolizine-3-carboxamide

• CAS No.: 101193-62-8
• Product Name: Sodium;4-oxo-1-phenoxy-N-(2H-tetrazol-5-yl)quinolizine-3-carboxamide
• Molecular Formula: C₁₇H₁₂N₆NaO₃+
• Molecular Weight: 370.3 g/mol
• IUPAC Name: sodium;4-oxo-1-phenoxy-N-(1,2,3-triaza-4-azanidacyclopenta-2,5-dien-5-yl)quinolizine-3-carboxamide
• Standard InChI: InChI=1S/C17H12N6O3.Na/c24-15(18-17-19-21-22-20-17)12-10-14(26-11-6-2-1-3-7-11)13-8-4-5-9-23(13)16(12)25;/h1-10H,(H2,18,19,20,21,22,24);/q;+1/p-1
• Standard InChIKey: CDPWRMHFRRXOQH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=C3C=CC=CN3C(=O)C(=C2)C(=O)NC4=NN=N[N-]4.[Na+]
• Canonical SMILES: C1=CC=C(C=C1)OC2=C3C=CC=CN3C(=O)C(=C2)C(=O)NC4=NN=N[N-]4.[Na+]
• Description: Quinotolast sodium in the concentration range of 1-100 μg/mL inhibits histamine and LTC4 release in a concentration-dependent manner.
• Synonyms: FR 71021; FR-71021; FR71021; quinotolast; quinotolast sodium; quinotolast sodium, monohydrate; quinotolast sodium, tetrahydrate; sodium 5-(4-oxo-1-phenoxy-4H-quinolizine-3-carboxamide)tetrazolate
• Reference: [1]. Okayama Y, et al. Inhibition of histamine and eicosanoid release from dispersed human lung cells in vitro byquinotolast. Jpn J Pharmacol. 1995 Dec;69(4):375-80.[2]. Kobayashi K, et al. Effects of quinotolast, a new orally active antiallergic drug, on experimental allergic models. Jpn J Pharmacol. 1993 Sep;63(1):73-81.
• PubChem Compound: 14600474
• Last Modified: Nov 11 2021